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Compound of Interest

Compound Name: Basic Green 5

CAS No.: 224967-52-6

Cat. No.: B2846388

Get Quote

Introduction: The Role of Basic Green 5 in Scientific
Research
Basic Green 5, also known by the names Methylene Green or C.I. 52020, is a thiazine-class

cationic dye widely utilized in histology and cell biology.[1][2] Its utility stems from its ability to

bind to negatively charged cellular components, particularly nucleic acids within the cell

nucleus, rendering them visible for microscopic examination. It is often employed as a

counterstain in various staining protocols.

The preparation of a standardized 1% (w/v) aqueous stock solution is a fundamental

prerequisite for achieving reproducible and reliable staining results. A precisely prepared stock

solution ensures consistency across multiple experiments and between different laboratory

personnel. This document provides a comprehensive, field-tested protocol for the preparation,

quality control, and storage of a 1% Basic Green 5 aqueous stock solution, designed for

research, and drug development applications.
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2.1 Reagents and Consumables

Basic Green 5 powder (Zinc chloride double salt, CAS No. 224967-52-6 or CAS No. 2679-

01-8)[1][2][3][4]

High-purity deionized (DI) or distilled water

Weighing paper or boat

50 mL and 100 mL glass beakers

100 mL Class A volumetric flask

Magnetic stir bar

Parafilm® or flask stopper

Amber glass or opaque polypropylene storage bottle

Disposable cuvettes for spectrophotometry

2.2 Equipment

Analytical balance (readable to 0.001 g)

Magnetic stir plate

UV-Visible Spectrophotometer

Personal Protective Equipment (PPE): Safety goggles, nitrile gloves, laboratory coat

Environment, Health, and Safety (EHS) Precautions
Handling Basic Green 5 requires adherence to standard laboratory safety practices to

minimize exposure and risk.

Personal Protective Equipment (PPE): Always wear a laboratory coat, nitrile gloves, and

safety goggles. This is critical to prevent skin and eye irritation.
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Handling Powdered Dye: Basic Green 5 is a fine powder. Weighing and handling should be

performed in a well-ventilated area or a chemical fume hood to avoid inhaling the dust.[5]

Spill Management: In case of a spill, avoid creating dust. Carefully clean the area with a

damp cloth or paper towel and dispose of the waste in a designated chemical waste

container.

Disposal: Dispose of unused solutions and contaminated materials in accordance with local,

state, and federal regulations for chemical waste. Do not pour dye solutions down the drain.

Step-by-Step Preparation Protocol
This protocol details the preparation of 100 mL of a 1% (w/v) Basic Green 5 aqueous stock

solution. A 1% weight/volume (w/v) solution is defined as 1 gram of solute per 100 mL of the

final solution volume.

Step 1: Weighing the Solute 1.1. Place a clean, dry weighing boat on the analytical balance

and tare the balance to zero. 1.2. Carefully and accurately weigh 1.00 g of Basic Green 5
powder into the weighing boat.

Causality Note:Precision in this step is paramount as it directly dictates the final
concentration. Using a four-decimal place balance is recommended for smaller volumes or
higher precision applications.

Step 2: Dissolution 2.1. Transfer the weighed 1.00 g of Basic Green 5 powder into a 100 mL

glass beaker. 2.2. Add approximately 70-80 mL of deionized water to the beaker.

Causality Note:It is crucial not to add the total final volume of solvent at this stage. Adding a
smaller volume ensures that once the solute is fully dissolved, the solution can be
transferred to a volumetric flask and brought to the precise final volume. Adding the full 100
mL initially would result in a final volume greater than 100 mL after the solute dissolves,
leading to a concentration error. 2.3. Place a magnetic stir bar into the beaker. 2.4. Place the
beaker on a magnetic stir plate and stir at a moderate speed until the dye is completely
dissolved. The solution should be clear and free of visible particulates. Basic Green 5 is
soluble in water, but gentle stirring accelerates the process.

Step 3: Final Volume Adjustment 3.1. Once the dye is fully dissolved, carefully transfer the

solution from the beaker into a 100 mL Class A volumetric flask. 3.2. Rinse the beaker with a
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small amount of deionized water (5-10 mL) and transfer the rinse water into the volumetric

flask. Repeat this rinsing step two more times.

Causality Note:This quantitative transfer step is critical to ensure that all of the weighed
solute is included in the final solution, maintaining the accuracy of the 1% concentration. 3.3.
Add deionized water to the volumetric flask until the bottom of the meniscus aligns precisely
with the 100 mL calibration mark. 3.4. Stopper the flask and invert it 15-20 times to ensure
the solution is homogeneous.

Quality Control and Validation
To ensure the consistency and accuracy of the prepared stock solution, a simple quality control

check using UV-Visible spectrophotometry is highly recommended. This method validates the

concentration and can help detect any significant degradation or contamination.

5.1 Protocol: Spectrophotometric Analysis

Turn on the UV-Vis spectrophotometer and allow the lamp to warm up as per the

manufacturer's instructions.

Prepare a 1:100 dilution of the 1% stock solution. For example, pipette 100 µL of the stock

solution into 9.9 mL of deionized water. Mix thoroughly.

Use deionized water to zero the spectrophotometer (as a blank).

Measure the absorbance of the diluted Basic Green 5 solution from 500 nm to 700 nm to

locate the absorbance maximum (λmax). The expected λmax for Basic Green 5 (Methylene

Green) is in the range of 625-633 nm or ~657 nm.[1]

Record the absorbance value at the identified λmax.

Trustworthiness Note:This absorbance value should be recorded for each newly prepared

batch. A consistent absorbance reading (within an acceptable tolerance, e.g., ±5%)

between batches provides confidence in the reproducibility of the preparation protocol. A

significant deviation may indicate an error in weighing or dilution, or degradation of the

dye.
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Solution Storage and Stability
Proper storage is essential to maintain the integrity and extend the shelf life of the Basic
Green 5 stock solution.

Container: Store the solution in a tightly sealed amber glass bottle or an opaque

polypropylene bottle.

Light Sensitivity: Protect the solution from light to prevent photodegradation.

Temperature: Store the solution at room temperature (15-25°C) or refrigerated (2-8°C). Avoid

freezing.

Shelf Life: When stored correctly, the 1% aqueous stock solution is generally stable for

several months. It is good practice to visually inspect the solution for any signs of

precipitation or color change before each use.

Data and Workflow Visualization
Table 1: Specifications of the Prepared 1% Basic Green 5 Stock Solution

Parameter Specification

Concentration 1% (w/v) or 10 mg/mL

Solute Basic Green 5 (C.I. 52020)

Solvent Deionized Water

Appearance Clear, dark green-blue solution

Storage Room temperature or 2-8°C, protected from light

QC Parameter (λmax) ~625-657 nm[1]

Diagram 1: Workflow for Preparation and QC of Basic Green 5 Stock Solution
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Preparation

Quality Control

Storage

1. Weigh 1.00 g
Basic Green 5 Powder

2. Dissolve in ~80 mL DI Water
(Magnetic Stirring)

3. Quantitatively Transfer
to 100 mL Volumetric Flask

4. Adjust to Final Volume
(Bring to 100 mL mark)

5. Homogenize
(Invert Flask 15-20x)

6. Prepare 1:100 Dilution
of Stock Solution

Proceed to QC

7. Measure Absorbance
at λmax (~630 nm)

8. Record & Compare
Absorbance Value

9. Store in Amber Bottle
(Protected from Light)

Store Validated Stock

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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